1,3,8-Triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C7H11N3O2/c11-5-7(10-6(12)9-5)1-3-8-4-2-7/h8H,1-4H2,(H2,9,10,11,12)
• InChI Key: HRSWSISJJJDBOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12C(=O)NC(=O)N2
• Molecular Formula: C7H11N3O2
• DSSTOX Substance ID: DTXSID20276240
• Molecular Weight: 169.18 g/mol
• CAS No.: 13625-39-3

Description

1,3,8-Triazaspiro[4.5]decane-2,4-dione, also known as 1,3,8-TPD, is a novel cyclic organic compound with a unique spirocyclic structure. It has been studied for its potential applications in the fields of chemistry, pharmacology, and biochemistry. This review aims to provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1,3,8-TPD.

Scientific Research Applications

• Treatment of Anemia : Váchal et al. (2012) described the use of 1,3,8-triazaspiro[4.5]decane-2,4-diones as pan-inhibitors of hypoxia-inducible factor prolyl hydroxylase 1-3 for treating anemia. They optimized these compounds for their pharmacokinetic/pharmacodynamic profile and erythropoietin upregulation in vivo in multiple preclinical species, making them attractive for short-acting anemia treatments (Váchal et al., 2012).

• Antimicrobial and Detoxification Applications : Ren et al. (2009) synthesized and bonded a derivative of 1,3,8-triazaspiro[4.5]decane-2,4-dione onto cotton fabrics for antimicrobial and detoxification purposes. They demonstrated its efficacy against Staphylococcus aureus and Escherichia coli, as well as its ability to oxidize toxic chemicals (Ren et al., 2009).

• Myelostimulation : A study by Yu et al. (2018) found that derivatives of this compound showed myelostimulating activity, significantly accelerating the regeneration of lymphocyte and granulocyte cell pools in bone marrow hematopoiesis (Yu et al., 2018).

• Selective Antagonists for the 5-HT2C Receptor : Weinhardt et al. (1996) identified substituted benzenesulfonyl derivatives of m-aminovalerophenones bearing this compound as the first known selective ligands for the 5-HT2C receptor, an important discovery in neuropharmacology (Weinhardt et al., 1996).

• Antimicrobial Activity : Krolenko et al. (2015) reported the efficient synthesis of 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives with antimicrobial properties (Krolenko et al., 2015).

• Ultrasound-Assisted Synthesis of Derivatives : Velupula et al. (2021) developed ultrasound-assisted synthesis methods for 1,3,8-triazaspiro[4.5]decan-4-one urea derivatives, highlighting the environmental friendliness and efficiency of this approach (Velupula et al., 2021).

• Biocidal Nanofibers : Ren et al. (2013) incorporated 7,7,9,9-tetramethyl-1,3,8-triazaspiro[4.5]-decane-2,4-dione into nanosized polyacrylonitrile fibrous mats using electrospinning techniques for biocidal applications, showcasing its potential in water and air filtration (Ren et al., 2013).

Mechanism of Action

Target of Action

The primary target of 1,3,8-Triazaspiro[4.5]decane-2,4-dione is the delta opioid receptor (DOR) . DORs are a type of G-protein coupled receptors (GPCRs) and hold potential as a target for various neurological and psychiatric disorders .

Mode of Action

This compound acts as a selective agonist for the DOR . It binds to the orthosteric site of the DOR, which is based on docking and molecular dynamic simulation . The compound’s interaction with the DOR leads to a bias towards G-protein signaling .

Biochemical Pathways

The activation of DORs by this compound affects the nociceptin/orphanin FQ signaling pathway . This pathway plays a crucial role in pain perception and the body’s response to stress and anxiety.

Pharmacokinetics

The pharmacokinetic properties of 1,3,8-Triazaspiro[4The compound’s selectivity for the dor over a panel of 167 other gpcrs suggests it may have favorable absorption, distribution, metabolism, and excretion (adme) properties .

Result of Action

The activation of DORs by this compound has anti-allodynic efficacy, meaning it can reduce pain sensitivity . This has been demonstrated in a complete Freund’s adjuvant model of inflammatory pain in C57BL/6 male and female mice .

Safety and Hazards

The safety information available indicates that 1,3,8-Triazaspiro[4.5]decane-2,4-dione may be harmful if swallowed (Hazard Statement: H302) and is classified as Acute Tox. 4 Oral. It is recommended to wear suitable gloves, protective clothing, and eye protection when handling this compound.

Biochemical Analysis

Biochemical Properties

1,3,8-Triazaspiro[4.5]decane-2,4-dione interacts with delta opioid receptors, which are a type of G-protein coupled receptors (GPCRs) . The compound appears to bind to the orthosteric site of these receptors based on docking and molecular dynamic simulation . This interaction is selective for the delta opioid receptor over a panel of 167 other GPCRs .

Cellular Effects

In cellular processes, this compound has shown to have anti-allodynic efficacy, which means it can reduce pain sensitivity . This effect was observed in a complete Freund’s adjuvant model of inflammatory pain in C57BL/6 male and female mice . The compound’s interaction with delta opioid receptors influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, specifically delta opioid receptors . The compound is slightly biased towards G-protein signaling, which suggests that it may exert its effects at the molecular level through enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Its anti-allodynic efficacy suggests that it may have long-term effects on cellular function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models

Synthesis routes and methods

Procedure details

To a solution of 14.6 g (48.1 mmol) benzyl 2,4-dioxo-1,3,8-triaza-spiro[4.5]decan-8-carboxylate (prepared from N-(benzyloxycarbonyl)piperidone by the method from J. Med. Chem. 1995, 38, 3772) in 250 ml dry ethanol were added 500 mg 10% Pd/C, and the mixture was filled into an autoclave. After stirring at 60° C. and 10 atm of hydrogen for 3 h no starting hydantoin could be detected by TLC. A precipitate had been formed which was redissolved by addition of 100 ml acetic acid. The catalyst was removed by filtration and the solution was concentrated in vacuo. Aqueous sodium bicarbonate solution was added until the mixture became a clear solution, and the title compound precipitated in two crops upon concentration in vacuo.